Cas no 94161-10-1 (Hepoxilin B)

Hepoxilin B structure

Product Name:Hepoxilin B

CAS No:94161-10-1

Molecular Formula:C₂₀H₃₂O₄

Molecular Weight:336.46568

CID:891490

PubChem ID:6610234

Hepoxilin B Properties

Names and Identifiers

- 10(R,S)-HYDROXY-11(S),12(S)-TRANS-EPOXYEICOSA-5Z,8Z,14Z-TRIENOIC ACID
- 10-hydroxy-10-[(2R,3S)-3-oct-2-enyloxiran-2-yl]deca-5,8-dienoic acid
- Hepoxilin B
- hepoxilin B3
- Bio1_000101
- Bio1_000590
- CBiol_001815
- Bio1_001079
- DTXSID70390602
- 94161-10-1
- 10-hydroxy-10-[(2S,3S)-3-oct-2-enyloxiran-2-yl]deca-5,8-dienoic acid
- 89461-49-4
- 10-hydroxy-11S,12S-epoxy-5Z,8Z,14Z-eicosatrienoic acid
- HXB3
- InChIKey： DWNBPRRXEVJMPO-WSTRIDTPSA-N
- Inchi： InChI=1S/C20H32O4/c1-2-3-4-5-9-12-15-18-20(24-18)17(21)14-11-8-6-7-10-13-16-19(22)23/h6-7,9,11-12,14,17-18,20-21H,2-5,8,10,13,15-16H2,1H3,(H,22,23)/t17?,18-,20-/m0/s1
- SMILES： CCCCCC=CCC1C(O1)C(C=CCC=CCCCC(=O)O)O

Computed Properties

Exact Mass: 336.23000
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 14
Monoisotopic Mass: 336.23005950g/mol
Heavy Atom Count: 24
Complexity: 425
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 3
Covalently-Bonded Unit Count: 1
XLogP3: 4.3
Topological Polar Surface Area: 70.1Å²

Experimental Properties

LogP: 4.39870
PSA: 70.06000

Hepoxilin B Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
TRC	H265720-10mg	Hepoxilin B	94161-10-1		10mg	$20154.00	2023-05-18

Hepoxilin B Related Literature

1. Index pages

Nat. Prod. Rep. 1997 14 I1
2. The alteration of urinary metabolomics profiles in Kashin–Beck disease in a three consecutive year study

Yujie Ning,Sijie Chen,Feiyu Zhang,Yanli Liu,Feihong Chen,Shujin Li,Chaowei Wang,Yifan Wu,Yi Gong,Minhan Hu,Ruitian Huang,Xiong Guo,Lei Yang,Xi Wang Mol. Omics 2023 19 137
3. Effects of oral milk extracellular vesicles on the gut microbiome and serum metabolome in mice

Chunmei Du,Suyu Quan,Xuemei Nan,Yiguang Zhao,Fangquan Shi,Qingyao Luo,Benhai Xiong Food Funct. 2021 12 10938
4. Fatty acids, fatty acid analogues and their derivatives

Marcel S. F. Lie Ken Jie,Mohammed Khysar Pasha Nat. Prod. Rep. 1998 15 607
5. Synthesis of (10R)-hepoxilin B3 methyl ester and (10R)-trioxilin B3 methyl ester

Wen-Lian Wu,Yu-Lin Wu J. Chem. Soc. Perkin Trans. 1 1992 2705
6. Construction of (Z,Z?) skipped 1,4-dienes. Application to the synthesis of polyunsaturated fatty acids and derivatives

Sandrine Durand,Jean-Luc Parrain,Maurice Santelli J. Chem. Soc. Perkin Trans. 1 2000 253
7. Contents pages

J. Chem. Soc. Chem. Commun. 1993 P037
8. Formal syntheses of hepoxilin B3, trioxilin B3 and substances effective against rice blast disease and total syntheses of 11(R), 12(S), 13(S)-trihydroxyoctadeca-9(Z), 15(Z)-dienoic acid

Wen-Lian Wu,Yu-Lin Wu J. Chem. Soc. Perkin Trans. 1 1993 3081
9. Formal syntheses of hepoxilin B3, trioxilin B3 and substances against rice blast disease from D-mannitol

Wen-Lian Wu,Yu-Lin Wu J. Chem. Soc. Chem. Commun. 1993 821

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